Cas no 1286733-11-6 (N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide)

• Product Name: N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide
• CAS No: 1286733-11-6
• MF: C₁₄H₁₈F₃N₅O₂
• MW: 345.320232868195
• CID: 6030840
• PubChem ID: 49754717
• Update Time: 2025-10-30

N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide
• N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• N'-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide
• AKOS024531751
• F6089-8121
• N1-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide
• VU0531783-1
• 1286733-11-6

• Inchi： 1S/C14H18F3N5O2/c15-14(16,17)9-21-12(24)11(23)20-8-10-2-6-22(7-3-10)13-18-4-1-5-19-13/h1,4-5,10H,2-3,6-9H2,(H,20,23)(H,21,24)
• InChI Key： CZJOGWFNQKQCMI-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CC=N2)CC1)(=O)C(NCC(F)(F)F)=O

Computed Properties

• Exact Mass: 345.14125932g/mol
• Monoisotopic Mass: 345.14125932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide

Comprehensive Overview of N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1286733-11-6)

The compound N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide, with the CAS No. 1286733-11-6, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine ring and a piperidine moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by the growing need for targeted therapies in oncology and autoimmune diseases. The N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide stands out due to its trifluoroethyl group, which enhances its metabolic stability and bioavailability. This feature aligns with the current trend in medicinal chemistry to design compounds with improved pharmacokinetic properties. Moreover, the presence of the pyrimidin-2-yl fragment suggests potential interactions with nucleic acids or proteins, making it a versatile scaffold for further derivatization.

The synthesis of CAS No. 1286733-11-6 involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. Its piperidin-4-ylmethyl core is a common motif in drug design, often associated with enhanced binding affinity to biological targets. This compound's ethanediamide linker further contributes to its structural diversity, enabling researchers to explore its utility in fragment-based drug discovery. Given the rising interest in personalized medicine, such molecules are increasingly valuable for tailoring treatments to individual genetic profiles.

From an industrial perspective, N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide is a high-value intermediate for producing more complex bioactive molecules. Its trifluoroethyl substituent is particularly noteworthy, as fluorinated compounds are known for their ability to penetrate cell membranes and resist enzymatic degradation. This property is highly sought after in the development of central nervous system (CNS) drugs, where blood-brain barrier permeability is a critical factor. Additionally, the compound's pyrimidine ring aligns with the trend of using heterocyclic compounds in antiviral and anticancer research.

Environmental and safety considerations are also paramount when working with CAS No. 1286733-11-6. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. The compound's stability under various conditions makes it suitable for long-term storage, a feature appreciated by laboratories and pharmaceutical companies alike. As the industry shifts toward green chemistry, researchers are exploring sustainable synthesis routes for such molecules to minimize waste and energy consumption.

In conclusion, N'-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-N-(2,2,2-trifluoroethyl)ethanediamide represents a fascinating area of study with broad implications for drug development and biochemical research. Its structural complexity and functional groups offer numerous opportunities for innovation, particularly in the fields of targeted therapy and molecular imaging. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing the frontiers of modern medicine.